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Compound of Interest

Compound Name: Acid Red 249

cat. No.: B12401964

An In-Depth Technical Guide to Acid Red 249

This technical guide provides a comprehensive overview of the chemical and physical
properties of Acid Red 249, a synthetic azo dye. It is intended for researchers, scientists, and
drug development professionals, offering detailed information on its molecular structure,
physicochemical characteristics, and applications.

Molecular Structure and Formula

Acid Red 249, also known by other names including Tracid Brilliant Red B and C.I. 18134, is a
weak acid dye characterized by a single azo linkage.[1] Its chemical structure contains sulfonic
acid groups, which impart water solubility.

Molecular Formula: C29H20CIN3Na2010S3[1][2][3][4]

IUPAC Name: disodium;3-[(5-chloro-2-phenoxyphenyl)diazenyl]-4-hydroxy-5-[(4-
methylphenyl)sulfonylamino]naphthalene-2,7-disulfonate[5][6]

The molecular structure of Acid Red 249 is visualized in the diagram below.
Molecular structure of Acid Red 249.

Quantitative Data Summary

The key physicochemical properties of Acid Red 249 are summarized in the table below for
easy reference.
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Property Value Reference(s)
Molecular Weight 748.11 g/mol [1112113114]
CAS Number 6416-66-6 [1][2][3]
Appearance Dark red powder [11[3]

B Soluble in water, slightly
Solubility _ [1][3]
soluble in ethanol.

C.l. Name Acid Red 249, 18134 [1][7]

Experimental Information
Manufacturing Process

The synthesis of Acid Red 249 involves a two-step process:
¢ Diazotization: 5-Chloro-2-phenoxybenzenamine is diazotized.[1][3]

e Coupling: The resulting diazonium salt is then coupled with 8-(4-
Methylphenylsulfonamido)-1-naphthol-3,6-disulfonic acid.[1][3]

Protocol for Dyeing Wool with Acid Red 249

This protocol provides a general guideline for dyeing wool fibers. Optimal conditions may vary
depending on the specific equipment and material characteristics.

Materials:

Acid Red 249 dye

Wool fabric/yarn

Water

White vinegar or acetic acid (for pH adjustment)

Glauber's salt (sodium sulfate) (optional, as a leveling agent)
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e Heating apparatus (e.g., dye bath, pot)
e Stirring rod

Procedure:

o Preparation of the Dye Bath:

o Dissolve the required amount of Acid Red 249 powder in a small amount of hot water to
create a concentrated stock solution.

o Fill the dye bath with enough water to allow the wool to be fully submerged and move
freely.

o Add the dye stock solution to the dye bath and stir thoroughly.
o For a more even dye uptake, Glauber's salt can be added at this stage.
e Scouring the Wool:

o Pre-wash the wool with a neutral detergent to remove any impurities, oils, or sizing that
may interfere with dyeing.

o Rinse the wool thoroughly with water.

e Dyeing Process:
o Wet the scoured wool before introducing it to the dye bath to ensure even dye absorption.
o Submerge the wet wool into the dye bath.

o Gradually heat the dye bath to a simmer (approximately 85-95°C), stirring gently and
frequently to prevent uneven dyeing and felting.

o Once the desired temperature is reached, add white vinegar or acetic acid to the dye bath
to lower the pH. This is crucial for the fixation of the acid dye to the wool fibers. A typical
pH for dyeing is between 6 and 7.[2]
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o Maintain the temperature and continue to stir gently for 30-60 minutes, or until the desired
color depth is achieved. The dye bath will become significantly lighter in color as the dye is
absorbed by the wool.

e Rinsing and Drying:

o Allow the dye bath to cool down before removing the wool to avoid thermal shock, which
can cause felting.

o Rinse the dyed wool with water of a similar temperature, gradually decreasing the
temperature with each rinse, until the water runs clear.

o Gently squeeze out excess water and air-dry the wool away from direct sunlight.

Application in Inkjet Ink Formulations

Acid Red 249 is utilized as a colorant in inkjet ink formulations. While specific proprietary
formulations are not publicly available, a general composition of an aqueous inkjet ink
containing a dye like Acid Red 249 would include:

e Colorant: Acid Red 249
e Aqueous Carrier: Primarily deionized water.

e Humectants: To prevent the ink from drying in the printhead nozzles. Examples include
glycols (e.qg., diethylene glycol), glycerol, and 2-pyrrolidinone.

o Co-solvents: To aid in the penetration of the ink into the paper.

» Surfactants: To adjust the surface tension of the ink for proper droplet formation and
spreading on the media.

» Biocides: To prevent microbial growth in the ink.
e pH Buffers: To maintain a stable pH.

The interaction of Acid Red 249 with components of the ink-receiving layer on paper, such as
cationic polymers (dye-fixing agents) and silica (pigment), has been studied to understand and
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optimize print quality.[8]

Logical Relationships in Experimental Design

The following diagram illustrates the logical workflow for a typical spectrophotometric analysis,
which could be adapted for the quantitative analysis of Acid Red 249.
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Workflow for spectrophotometric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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